Cas no 2358783-64-7 (Vonoprazan Impurity 22)

• Product Name: Vonoprazan Impurity 22
• CAS No: 2358783-64-7
• MF: C₅H₄ClNO₃S
• MW: 193.608159065247
• CID: 4761847
• PubChem ID: 168440790
• Update Time: 2024-11-05

Vonoprazan Impurity 22 Chemical and Physical Properties

Names and Identifiers

• Vonoprazan Impuirty 84
• TAK441 Impurity
• 5-chloropyridine-3-sulfonic acid
• 2358783-64-7
• Vonoprazan Impurity 22

• Inchi： 1S/C5H4ClNO3S/c6-4-1-5(3-7-2-4)11(8,9)10/h1-3H,(H,8,9,10)
• InChI Key： IMLKWCSVQVETBH-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 192.9600419g/mol
• Monoisotopic Mass: 192.9600419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6Ų